N-methyl-1-[5-(1H-pyrazol-3-yl)-2-furyl]-N-(3-thienylmethyl)methanamine

• IUPAC Name: N-methyl-N-[[5-(1H-pyrazol-5-yl)furan-2-yl]methyl]-1-thiophen-3-ylmethanamine
• InChI: InChI=1S/C14H15N3OS/c1-17(8-11-5-7-19-10-11)9-12-2-3-14(18-12)13-4-6-15-16-13/h2-7,10H,8-9H2,1H3,(H,15,16)
• InChI Key: TTWVXTYWEGOPDA-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CSC=C1)CC2=CC=C(O2)C3=CC=NN3
• Molecular Formula: C14H15N3OS
• Molecular Weight: 273.36 g/mol

Description

N-methyl-1-[5-(1H-pyrazol-3-yl)-2-furyl]-N-(3-thienylmethyl)methanamine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as MPTM and is a member of the family of compounds known as beta-adrenergic agonists.

Mechanism of Action

MPTM acts as a beta-adrenergic agonist, binding to beta-adrenergic receptors in the body. This binding leads to the activation of adenylate cyclase, which in turn leads to the production of cyclic adenosine monophosphate (cAMP). cAMP activates protein kinase A (PKA), which then leads to the relaxation of smooth muscle cells in the airways and blood vessels. This mechanism of action is responsible for MPTM's bronchodilatory and vasodilatory effects.
Biochemical and Physiological Effects
MPTM has been shown to have several biochemical and physiological effects. In addition to its bronchodilatory and anti-inflammatory effects, MPTM has been shown to increase heart rate and cardiac output. It also has a positive inotropic effect, meaning it increases the force of contraction of the heart muscle. MPTM has been shown to increase glucose uptake in skeletal muscle, making it a potential treatment for type 2 diabetes.

Advantages and Limitations for Lab Experiments

MPTM has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has a well-defined mechanism of action, making it a useful tool for studying beta-adrenergic receptors and their downstream signaling pathways. However, MPTM has some limitations for lab experiments. It has a relatively short half-life, meaning its effects are short-lived. Additionally, MPTM has some off-target effects, making it difficult to study the specific effects of beta-adrenergic receptor activation.

Future Directions

There are several future directions for research on MPTM. One area of research is the development of MPTM derivatives with improved pharmacokinetic properties. Another area of research is the study of MPTM's effects on different tissues and cell types. Additionally, MPTM's potential as a treatment for type 2 diabetes and other metabolic disorders warrants further investigation. Finally, the development of MPTM-based therapies for asthma, COPD, and other respiratory diseases is an area of active research.
Conclusion
In conclusion, N-methyl-1-[5-(1H-pyrazol-3-yl)-2-furyl]-N-(3-thienylmethyl)methanamine is a compound with significant potential for therapeutic applications. Its bronchodilatory, anti-inflammatory, and metabolic effects make it a promising candidate for the treatment of several diseases. Its well-defined mechanism of action and ease of synthesis make it a useful tool for studying beta-adrenergic receptors and their downstream signaling pathways. Further research on MPTM and its derivatives is warranted to fully explore its therapeutic potential.

Scientific Research Applications

MPTM has been extensively studied for its potential therapeutic applications. It has been shown to have bronchodilatory effects, making it a potential treatment for asthma and chronic obstructive pulmonary disease (COPD). Additionally, MPTM has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.